Cas no 1805482-40-9 (4-(Difluoromethyl)-5-fluoro-3-iodopyridine-2-methanol)

• Product Name: 4-(Difluoromethyl)-5-fluoro-3-iodopyridine-2-methanol
• CAS No: 1805482-40-9
• MF: C₇H₅F₃INO
• MW: 303.020384550095
• CID: 4882437
• Update Time: 2025-05-24

4-(Difluoromethyl)-5-fluoro-3-iodopyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-fluoro-3-iodopyridine-2-methanol

• Inchi： 1S/C7H5F3INO/c8-3-1-12-4(2-13)6(11)5(3)7(9)10/h1,7,13H,2H2
• InChI Key： LGGGYBJJBKFEMB-UHFFFAOYSA-N
• SMILES： IC1C(CO)=NC=C(C=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1

Additional information on 4-(Difluoromethyl)-5-fluoro-3-iodopyridine-2-methanol

4-(Difluoromethyl)-5-fluoro-3-iodopyridine-2-methanol (CAS No. 1805482-40-9)

4-(Difluoromethyl)-5-fluoro-3-iodopyridine-2-methanol, also known by its CAS registry number CAS No. 1805482-40-9, is a highly specialized organic compound with a unique structure that makes it valuable in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile chemical properties and potential applications in fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 4-(Difluoromethyl)-5-fluoro-3-iodopyridine-2-methanol consists of a pyridine ring substituted with several functional groups. The presence of a difluoromethyl group at the 4-position, a fluoro group at the 5-position, an iodo group at the 3-position, and a hydroxymethyl group at the 2-position introduces significant electronic and steric effects. These substituents not only influence the compound's physical and chemical properties but also make it a promising candidate for further functionalization in synthetic chemistry.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery. For instance, researchers have explored the potential of 4-(Difluoromethyl)-5-fluoro-3-iodopyridine-2-methanol as a precursor for developing bioactive molecules with anti-inflammatory, antiviral, or anticancer properties. The iodine substituent, in particular, has been shown to enhance the compound's reactivity in certain reactions, making it an attractive starting material for medicinal chemists.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The use of advanced catalytic systems has enabled chemists to achieve high yields and purity levels, ensuring its suitability for demanding applications. The synthesis route typically involves the introduction of fluorine atoms via electrophilic substitution followed by the installation of the iodide and hydroxymethyl groups through carefully controlled reactions.

The physical properties of 4-(Difluoromethyl)-5-fluoro-3-iodopyridine-2-methanol are also noteworthy. Its melting point and solubility characteristics make it suitable for use in various solvents commonly employed in organic synthesis. Additionally, its stability under standard storage conditions ensures that it can be handled and transported without significant degradation.

From an environmental perspective, understanding the behavior of this compound in different ecosystems is crucial. Studies have shown that while it exhibits moderate biodegradability under aerobic conditions, its persistence in aquatic environments requires careful consideration when handling or disposing of this material. Regulatory guidelines recommend minimizing exposure to aquatic life by implementing proper waste management practices.

In conclusion, 4-(Difluoromethyl)-5-fluoro-3-iodopyridine-2-methanol (CAS No. 1805482-40-9) is a versatile compound with significant potential in various scientific domains. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a valuable tool for researchers seeking innovative solutions in drug development and materials science.